6-methoxy-N-methylpyridine-2-carboxamide
Description
6-Methoxy-N-methylpyridine-2-carboxamide is a chemical compound with the molecular formula C8H10N2O2 . It has a molecular weight of 166.18 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10N2O2/c1-9-8(11)6-4-3-5-7(10-6)12-2/h3-5H,1-2H3,(H,9,11) . This code provides a specific textual identifier for the compound’s molecular structure.Scientific Research Applications
Synthetic Routes and Intermediates
One significant area of research involves the development of practical and efficient synthetic routes for related compounds. For instance, T. Horikawa, Y. Hirokawa, and S. Kato (2001) demonstrated an effective synthesis route for methyl 2-methoxy-6-methylaminopyridine-3-carboxylate, a key intermediate in the production of specific carboxylic acids. This work highlights process improvements and the potential application of these reactions in broader chemical synthesis contexts (Horikawa, Hirokawa, & Kato, 2001).
Structural Characterization and Novel Compounds
Research has also been conducted on the structural characterization and synthesis of novel compounds involving 6-methoxy-N-methylpyridine-2-carboxamide derivatives. For example, A. Richter et al. (2023) reported on the crystal and molecular structures of a side product related to an antitubercular agent, showcasing the importance of structural analysis in understanding compound properties and reactions (Richter et al., 2023).
Chemical Reactions and Mechanisms
The exploration of chemical reactions and mechanisms forms another core area of application. C. Pathirana, Chris Sfouggatakis, and V. Palaniswamy (2013) investigated the N-N migration of a carbamoyl group in a pyrazole derivative, revealing insights into reaction pathways and structural dynamics through NMR studies. Such research contributes to a deeper understanding of chemical behaviors and potential applications in synthesis (Pathirana, Sfouggatakis, & Palaniswamy, 2013).
Novel Synthesis Methods
Moreover, novel synthesis methods for related compounds are a focus area. M. Kadir, N. Mansor, and U. Osman (2017) described the synthesis and characterization of monoamide isomers, showcasing the versatility of synthetic chemistry in creating a variety of related compounds for further research and development applications (Kadir, Mansor, & Osman, 2017).
properties
IUPAC Name |
6-methoxy-N-methylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-9-8(11)6-4-3-5-7(10-6)12-2/h3-5H,1-2H3,(H,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCVGNLBYAPQHKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NC(=CC=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-4-methyl-1,2-dihydrophthalazin-1-one](/img/structure/B2804956.png)
![6-(2-Hydroxyethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid](/img/structure/B2804957.png)
![2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-3-(4-nitrophenyl)-5H-pyrimido[5,4-b]indol-4-one](/img/structure/B2804959.png)
![2-(Benzo[d]isoxazol-3-yl)-1-(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)ethan-1-one](/img/structure/B2804967.png)
![2-Amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2804969.png)
![2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B2804970.png)
![5-[(4-Ethoxyphenyl)amino]-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile](/img/structure/B2804975.png)
